Diantimony trioxide

• IUPAC Name: antimony(3+);oxygen(2-)
• InChI: InChI=1S/3O.2Sb/q3*-2;2*+3
• InChI Key: GHPGOEFPKIHBNM-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[Sb+3].[Sb+3]
• Molecular Formula: O3Sb2
• Molecular Weight: 291.52 g/mol
• Physical Description: Dry Powder; Dry Powder, Pellets or Large Crystals; Liquid; Liquid, Other Solid; Other Solid; Pellets or Large Crystals
• CAS RN: 1309-64-4, 1327-33-9, 12412-52-1

Description

Synthesis Analysis

Diantimony trioxide can be synthesized through several methods, each influencing the nanoparticle's size, distribution, shape, and structure. A prominent method involves the reaction of antimony potassium tartarate with a forward or reverse precipitation technique, demonstrating how different methods can produce Sb2O3 with varying phase compositions such as senarmontite and valentinite phases (Abdullah et al., 2008). Other synthesis techniques include the ultrasonic-assisted solid-liquid reaction ball milling, which facilitates the production of cubic Sb2O3 nanoparticles, offering a novel approach to nanoparticle creation (Han et al., 2017).

Molecular Structure Analysis

The molecular structure of diantimony trioxide reveals its existence in several phases, including the orthorhombic, cubic, and valentinite phases, each possessing distinct physical and optical properties. These phases are determined by the synthesis method and conditions, which significantly affect their applications in various domains (Chin, Cheong, & Razak, 2010).

Chemical Reactions and Properties

Diantimony trioxide's chemical reactivity is influenced by its synthesis method and particle size. For instance, the compound's ability to undergo various reactions, including those leading to the formation of triorganoantimony derivatives, showcases its versatile chemical nature. These reactions are pivotal in exploring the compound's applications beyond its traditional uses, such as in the creation of novel materials with specific functionalities (Demicheli et al., 2001).

Physical Properties Analysis

The physical properties of diantimony trioxide, such as its phase composition and morphology, are highly dependent on the synthesis route. For instance, the precipitation method can result in different crystalline structures, which in turn influence the material's surface area, porosity, and thermal stability. These properties are critical in determining the material's effectiveness in its primary role as a flame retardant and in other applications (Abdullah et al., 2008).

Chemical Properties Analysis

The chemical properties of diantimony trioxide, including its reactivity with other compounds and its role in catalysis, are areas of active research. The compound's ability to participate in a variety of chemical reactions makes it a valuable component in the synthesis of complex materials. For example, its role in the synthesis of organoantimony compounds opens up possibilities for creating materials with unique electrical and optical properties (Demicheli et al., 2001).

Scientific Research Applications

• Tribology and Lubrication

  Diantimony trioxide, in nanometric particle form, enhances the wear resistance, load-carrying capacity, and reduces the friction coefficient in lubricating oils (Dong, Hu, & Chen, 1999).

• Laser-Marking in Polymer Composites

  It improves the laser-marking properties of thermoplastic polyurethane, creating high-contrast black markings via conversion of laser energy to thermal energy, leading to carbonization of the surrounding matrix (Cheng, Li, Zhou, Cao, Wu, Liu, 2018).

• Catalytic Activity in Polymer Production

  Comparisons between diantimony trioxide and other antimony compounds have been made to understand their differences in catalytic activity and product indexes in polymer production (Zhuo, 2005).

• Toxicological Studies

  Antimony trioxide's toxic effects on aquatic organisms like fathead minnows have been studied, given its commercial importance and potential as a pollutant (LeBlanc & Dean, 1984).

• Flame Retardant Synergy

  Studies show its effectiveness in flame retardant formulations when combined with organic bromine compounds (Luo, 2002).

• Cancer Risk in Occupational Exposure

  Research indicates a probable increased risk of lung cancer in workers exposed to antimony trioxide, based on animal studies (Saerens, Ghosh, Verdonck, & Godderis, 2019).

• Dental Applications

  Its use in pediatric dentistry, particularly in endodontic and restorative applications, has been reviewed (Srinivasan, Waterhouse, & Whitworth, 2009).

• Clastogenic Effects

  Studies on mice show that antimony trioxide has more significant clastogenic effects compared to bismuth trioxide, affecting chromosomal structures in bone marrow cells (Gurnani, Sharma, & Talukder, 1993).

• Material Preparation and Properties

  The effect of preparation techniques on the properties of antimony trioxide has been researched, demonstrating variations in its physical characteristics depending on the method used (Abdullah, Noor, Ramli, & Hashim, 2008).

• Nanoporous Materials in Polymer Enhancement

  Hierarchical nanoporous silica doped with tin, as an alternative to antimony trioxide, has been explored for enhancing flame retardancy and mechanical properties of poly(vinyl chloride) (Pan, Trempont, & Wang, 2016).

Safety And Hazards

Antimony trioxide has a low toxicity but has irritation effect on nose, eyes, throat and respiratory tract. Skin contact may induce dermatitis. It is not combustible but gives off irritating or toxic fumes (or gases) in a fire.

Future Directions

In 2019, Diantimony Trioxide was selected by IARC as a medium priority substance in their 2020-2024 Monographs program. This is most probably aimed at evaluating the results of the US NTP carcinogenicity studies published in 2017.